Cas no 2034266-66-3 (5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide)

5-Chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide is a specialized organic compound featuring a thiophene-carboxamide core linked to a substituted dihydropyridinone moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate or scaffold in drug discovery. The chloro and methoxy substituents enhance reactivity and selectivity, while the dihydropyridinone ring contributes to hydrogen-bonding interactions, improving binding affinity in biological systems. This compound may serve as a key precursor in synthesizing pharmacologically active molecules targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship studies. Suitable for research applications requiring high-purity intermediates.
5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide structure
2034266-66-3 structure
Product Name:5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide
CAS No:2034266-66-3
MF:C14H15ClN2O3S
MW:326.798501253128
CID:5549457
Update Time:2025-06-11

5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]thiophene-2-carboxamide
    • 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide
    • Inchi: 1S/C14H15ClN2O3S/c1-9-7-10(20-2)8-13(18)17(9)6-5-16-14(19)11-3-4-12(15)21-11/h3-4,7-8H,5-6H2,1-2H3,(H,16,19)
    • InChI Key: HIRVFNRDFHGWDT-UHFFFAOYSA-N
    • SMILES: C1(C(NCCN2C(C)=CC(OC)=CC2=O)=O)SC(Cl)=CC=1

5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide Pricemore >>

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Additional information on 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide

Introduction to 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide (CAS No. 2034266-66-3)

5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034266-66-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a thiophene ring, an amide moiety, and a dihydropyridine scaffold, makes this molecule a subject of intense interest for medicinal chemists.

The structural complexity of 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide suggests a high degree of potential for interaction with biological targets. The thiophene ring is a well-known pharmacophore found in numerous bioactive molecules, while the amide group can serve as a hinge binder in protein-ligand interactions. Additionally, the dihydropyridine moiety is recognized for its role in calcium channel modulation, which has been extensively studied in the treatment of cardiovascular diseases.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the structural diversity of heterocyclic compounds. The compound 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide represents a promising candidate in this context. Its unique combination of functional groups positions it as a potential lead compound for further optimization towards therapeutic applications.

One of the most compelling aspects of this molecule is its potential to interact with multiple biological targets. The thiophene ring can engage with various enzymes and receptors, while the amide group can modulate protein-protein interactions. The dihydropyridine scaffold, in particular, has been extensively studied for its role in calcium channel modulation, which is crucial for the treatment of conditions such as hypertension and angina pectoris.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide offer a rich source of structural variety that can be exploited to develop novel therapeutic agents. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing medicinal chemists to fine-tune the properties of the molecule to improve its potency, selectivity, and pharmacokinetic profile.

The synthesis of 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]thiophene-2-carboxamide presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning and execution to ensure high yields and purity. However, the successful synthesis of this compound would open up new avenues for research and development in pharmaceutical chemistry.

The potential applications of 5-chloro-N-[2-(4-methoxy-6-methyl-2-oxyo-dihydropyridin-l-l)-yl)ethyl]thiophene-Z-carboxamide are vast and varied. Its structural features suggest that it could be developed into a lead compound for drugs targeting neurological disorders, cardiovascular diseases, and other conditions involving aberrant enzyme activity or receptor binding. The molecule's ability to interact with multiple biological targets makes it an attractive candidate for multitarget drug design strategies.

In conclusion, 5-chloro-N-[Z-(4-methoxy-S-methyl-Z-oxo-l,l-dihydropyridin-l-l)-yl)ethyl]thiophene-Z-carboxamide (CAS No. 2034266-B6-B3) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an excellent candidate for further investigation and development. As research in this area continues to advance, compounds like this one are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.

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